![molecular formula C15H14ClFN2O4 B5175417 2-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)-1,2-oxazinane](/img/structure/B5175417.png)
2-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)-1,2-oxazinane
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Overview
Description
2-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)-1,2-oxazinane is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied for its potential applications in the field of medicine and its mechanism of action.
Mechanism of Action
The mechanism of action of 2-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)-1,2-oxazinane is not fully understood. However, it has been found to inhibit the activity of certain enzymes, which are involved in the growth and proliferation of cancer cells. It has also been found to reduce inflammation in certain diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)-1,2-oxazinane are still being studied. However, it has been found to have anticancer properties and has been shown to reduce inflammation in certain diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)-1,2-oxazinane in lab experiments is its potential use in cancer treatment and the treatment of inflammatory diseases. However, one limitation is that the mechanism of action is not fully understood, which may limit its potential use.
Future Directions
There are several future directions for the study of 2-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)-1,2-oxazinane. One direction is to further study the mechanism of action to better understand its potential use in cancer treatment and the treatment of inflammatory diseases. Additionally, further research can be conducted to study its potential use in other diseases and to develop more efficient synthesis methods.
Synthesis Methods
The synthesis method of 2-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)-1,2-oxazinane involves the reaction of 2-chloro-4-fluorobenzyl alcohol with 1,3-dibromo-2-propanol in the presence of potassium carbonate and dimethylformamide. The resulting product is then treated with oxalyl chloride and triethylamine to yield the final product.
Scientific Research Applications
2-({2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)-1,2-oxazinane has been studied for its potential applications in the field of medicine. It has been found to have anticancer properties and has been studied for its potential use in cancer treatment. Additionally, it has been studied for its potential use in the treatment of inflammatory diseases.
properties
IUPAC Name |
[2-[(2-chloro-4-fluorophenoxy)methyl]-1,3-oxazol-4-yl]-(oxazinan-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClFN2O4/c16-11-7-10(17)3-4-13(11)21-9-14-18-12(8-22-14)15(20)19-5-1-2-6-23-19/h3-4,7-8H,1-2,5-6,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PATYUYAQVOKJSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCON(C1)C(=O)C2=COC(=N2)COC3=C(C=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClFN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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